2-ethylbutyl (2S)-2-{[(S)-pentafluorophenoxy(phenoxy)phosphoryl]amino}propanoate

Specification

• Molecular Formula: C21H23F5NO5P
• Molecular Weight: 495.4 g/mol
• IUPAC Name: 2-ethylbutyl (2S)-2-[[(2,3,4,5,6-pentafluorophenoxy)-phenoxyphosphoryl]amino]propanoate
• Standard InChI: InChI=1S/C21H23F5NO5P/c1-4-13(5-2)11-30-21(28)12(3)27-33(29,31-14-9-7-6-8-10-14)32-20-18(25)16(23)15(22)17(24)19(20)26/h6-10,12-13H,4-5,11H2,1-3H3,(H,27,29)/t12-,33-/m0/s1
• Standard InChI Key: NQSOMRSHXPZDCC-ZIROQRTJSA-N
• Isomeric SMILES: CCC(CC)COC(=O)[C@H](C)N[P@](=O)(OC1=CC=CC=C1)OC2=C(C(=C(C(=C2F)F)F)F)F
• SMILES: CCC(CC)COC(=O)C(C)NP(=O)(OC1=CC=CC=C1)OC2=C(C(=C(C(=C2F)F)F)F)F
• Canonical SMILES: CCC(CC)COC(=O)C(C)NP(=O)(OC1=CC=CC=C1)OC2=C(C(=C(C(=C2F)F)F)F)F

Introduction

Chemical Identity and Structural Features

Molecular Characterization

2-Ethylbutyl (2S)-2-{[(S)-pentafluorophenoxy(phenoxy)phosphoryl]amino}propanoate has the molecular formula C₂₁H₂₃F₅NO₅P and a molecular weight of 495.4 g/mol. Its IUPAC name, 2-ethylbutyl (2S)-2-[[(2,3,4,5,6-pentafluorophenoxy)-phenoxyphosphoryl]amino]propanoate, reflects the presence of a chiral phosphorus center (S-configuration) and a pentafluorophenoxy group attached to a phenoxy-phosphoryl scaffold. The compound’s stereochemistry is critical to its biological interactions, as evidenced by its isomeric SMILES notation:
CCC(CC)COC(=O)[C@H](C)N[P@](=O)(OC1=CC=CC=C1)OC2=C(C(=C(C(=C2F)F)F)F)F.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₁H₂₃F₅NO₅P
Molecular Weight	495.4 g/mol
IUPAC Name	2-ethylbutyl (2S)-2-[[(2,3,4,5,6-pentafluorophenoxy)-phenoxyphosphoryl]amino]propanoate
Canonical SMILES	CCC(CC)COC(=O)C(C)NP(=O)(OC1=CC=CC=C1)OC2=C(C(=C(C(=C2F)F)F)F)F
PubChem CID	117941116

Stereochemical Significance

The compound’s (2S) and (S)-configured centers ensure precise spatial alignment of its functional groups. The phosphoryl amino group (-N(P=O)(OPh)OPhF₅) facilitates hydrogen bonding with biological targets, while the 2-ethylbutyl ester enhances lipophilicity, potentially improving cell membrane permeability. The pentafluorophenoxy group contributes to electron-withdrawing effects, stabilizing the phosphoryl moiety and influencing reactivity in nucleophilic substitution reactions.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of this compound involves multi-step organophosphorus chemistry, typically starting with L-alanine derivatives. A representative route includes:

• Phosphorylation of L-alanine: Reaction with phosphorus oxychloride (POCl₃) in the presence of phenoxy and pentafluorophenoxy groups to form the phosphoramidate intermediate.

• Esterification: Coupling the phosphorylated intermediate with 2-ethylbutanol under Mitsunobu conditions or using carbodiimide-based coupling agents.

• Purification: Chromatographic techniques (e.g., silica gel column) to isolate the enantiomerically pure product.

Critical parameters include anhydrous conditions to prevent hydrolysis of the phosphoryl group and temperature control (<0°C) during phosphorylation to minimize side reactions.

Reactivity Profile

The compound’s reactivity is dominated by its phosphoramidate core:

• Hydrolysis: Susceptible to cleavage in aqueous media, particularly under acidic or basic conditions, yielding phosphoric acid derivatives and 2-ethylbutanol.

• Nucleophilic Substitution: The pentafluorophenoxy group acts as a leaving group, enabling displacement reactions with amines or thiols.

• Enzymatic Activation: In biological systems, esterases may hydrolyze the 2-ethylbutyl ester to release the active phosphorylated amino acid.

Applications in Medicinal Chemistry

Enzyme Inhibition

The phosphoryl amino moiety mimics phosphate groups in enzymatic substrates, enabling competitive inhibition. For example, it may interfere with viral polymerases or cellular kinases, though detailed kinetic studies are lacking.

Table 2: Comparative Analysis with Related Phosphoramidates

Compound	Molecular Formula	Key Feature	Potential Application
Sofosbuvir	C₂₂H₂₉FN₃O₉P	Uridine analog	Hepatitis C treatment
Remdesivir	C₂₇H₃₅N₆O₈P	Adenosine analog	COVID-19 therapy
2-Ethylbutyl...propanoate	C₂₁H₂₃F₅NO₅P	Pentafluorophenoxy group	Broad-spectrum antiviral research

Agrochemical Applications

Pesticide Formulations

The compound’s lipophilic nature and hydrolytic stability under neutral pH make it a candidate for slow-release pesticide formulations. Its phosphoramidate structure could act as a acetylcholinesterase inhibitor in insects, though environmental toxicity studies are needed.

Soil Persistence

Fluorine substituents reduce biodegradability, raising concerns about ecological accumulation. Computational models predict a half-life of >60 days in aerobic soils, necessitating further ecotoxicological assessments.

Future Research Directions

• Mechanistic Studies: Elucidate interactions with viral polymerases (e.g., SARS-CoV-2 RdRp) using X-ray crystallography.

• Synthetic Optimization: Develop catalytic asymmetric phosphorylation methods to improve yield (>80%) and enantiomeric excess (>99%).

• Toxicological Profiling: Assess acute and chronic toxicity in mammalian models to establish safety thresholds.